Cas no 179406-39-4 (1H-1-Benzazepine, 2,3,4,5-tetrahydro-1,5,5-trimethyl-)

• Product Name: 1H-1-Benzazepine, 2,3,4,5-tetrahydro-1,5,5-trimethyl-
• CAS No: 179406-39-4
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 1375044
• Update Time: 2024-08-16

1H-1-Benzazepine, 2,3,4,5-tetrahydro-1,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-1-Benzazepine, 2,3,4,5-tetrahydro-1,5,5-trimethyl-

• Inchi： 1S/C13H19N/c1-13(2)9-6-10-14(3)12-8-5-4-7-11(12)13/h4-5,7-8H,6,9-10H2,1-3H3
• InChI Key： ZZFKJDOERYCUMC-UHFFFAOYSA-N
• SMILES： N1(C)C2=CC=CC=C2C(C)(C)CCC1

Computed Properties

• Exact Mass: 189.15187

Experimental Properties

• Density: 0.930±0.06 g/cm3(Predicted)
• Boiling Point: 275.7±19.0 °C(Predicted)
• PSA: 3.24
• pka: 6.25±0.40(Predicted)